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Compound of Interest

Compound Name: Ethionic acid

Cat. No.: B12736765

For Immediate Release

This technical overview addresses the available information on ethionic acid, a distinct
chemical compound that is often confused with the more common ethanoic acid (acetic acid).
This document provides the fundamental identifiers for ethionic acid and clarifies the current
landscape of publicly accessible data for researchers, scientists, and drug development

professionals.

Core Identification: CAS Number and Molecular
Structure

Ethionic acid is registered under the CAS number 461-42-7. Its chemical identity is further
defined by its molecular formula, C2HsO7Sz2, and its IUPAC name, 2-sulfooxyethanesulfonic
acid[1].

The molecular structure of ethionic acid consists of a two-carbon ethane backbone. One
carbon is bonded to a sulfonic acid group (-SOsH), and the other is bonded to a sulfate group (-
OSOsH).

Table 1: Chemical Identifiers for Ethionic Acid
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Identifier Value Reference
CAS Number 461-42-7 [1]
Molecular Formula C2He07S2 [1]
IUPAC Name 2-sulfooxyethanesulfonic acid [1]
Molecular Weight 206.2 g/mol [1]

Distinguishing Ethionic Acid from Ethanoic Acid

It is critical to differentiate ethionic acid from ethanoic acid (CAS number 64-19-7), commonly
known as acetic acid. Ethanoic acid is a simple carboxylic acid (CHsCOOH) and is the primary
component of vinegar[2][3][4][5][6][7][8]. The vast majority of readily available chemical
literature, including experimental protocols and biological pathway information, pertains to
ethanoic acid due to its widespread use in industry and research[1][2][3][4][5][9][10][11][12][13]
[14][15][16][17][18][19][20][21][22][23]-

The structural and chemical differences between these two compounds are significant, as
illustrated by the logical diagram below.

Fig. 1: Key differences between ethionic and ethanoic acid.

Availability of In-Depth Technical Data

A comprehensive search for detailed technical information on ethionic acid, including
experimental protocols for its synthesis and reactions, quantitative physical and chemical
properties, and its involvement in biological signaling pathways, did not yield sufficient data to
construct an in-depth guide. The available scientific literature accessible through broad
searches is sparse for ethionic acid, in stark contrast to the wealth of information on ethanoic
acid.

Consequently, the core requirements for this technical guide, including structured tables of
quantitative data, detailed experimental methodologies, and diagrams of signaling pathways
involving ethionic acid, cannot be fulfilled at this time due to the lack of available source
material.
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Conclusion

Ethionic acid (CAS 461-42-7) is a distinct chemical entity from the well-known ethanoic acid.
While its fundamental identifiers and structure are known, there is a notable absence of in-
depth, publicly available technical data regarding its synthesis, reactivity, and biological role.
Researchers and professionals in drug development should be aware of this information gap
and exercise caution to avoid conflating data from the far more extensively studied ethanoic
acid. Further research into the properties and potential applications of ethionic acid would be
necessary to populate the detailed technical knowledge base that currently exists for other
chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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